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Compound of Interest

Compound Name: 1-Phenylazo-2-anthrol

Cat. No.: B15473898 Get Quote

Technical Guide: 1-Phenylazo-2-naphthol (Sudan
I)
Disclaimer: The request specified "1-phenylazo-2-anthrol." However, extensive database

searches yielded no compound with this name. The chemical literature is rich with information

on the structurally similar and commonly researched azo dye, 1-phenylazo-2-naphthol, also

known as Sudan I. It is highly probable that this was the intended compound of interest. The

following technical guide pertains to 1-phenylazo-2-naphthol.

This guide provides an in-depth overview of 1-phenylazo-2-naphthol, including its chemical

identifiers, synthesis protocols, and metabolic pathways, tailored for researchers, scientists,

and drug development professionals.

Chemical and Physical Properties
1-Phenylazo-2-naphthol is a synthetic azo dye with the appearance of dark reddish-yellow

leaflets or an orange powder[1][2]. It is insoluble in water but soluble in organic solvents like

ethanol and acetone[2].
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Identifier Value Source

CAS Number 842-07-9 [1][2][3][4][5]

Molecular Formula C₁₆H₁₂N₂O [1][3][4][5]

Molecular Weight 248.28 g/mol [1][4]

IUPAC Name
1-phenyldiazenylnaphthalen-2-

ol
[3]

Synonyms Sudan I, C.I. Solvent Yellow 14 [1][2][3][4]

Melting Point 131-133 °C

EC Number 212-668-2 [1][3]

Experimental Protocols: Synthesis of 1-Phenylazo-
2-naphthol
The synthesis of 1-phenylazo-2-naphthol is a classic example of a two-step process involving a

diazotization reaction followed by an azo coupling reaction[6][7].

Step 1: Diazotization of Aniline

This step involves the conversion of a primary aromatic amine (aniline) into a diazonium salt

using nitrous acid. The reaction must be conducted at low temperatures (0-5 °C) to prevent the

decomposition of the unstable diazonium salt[8].

Dissolve aniline (5 g) in a solution of concentrated hydrochloric acid (16 mL) and water (16

mL) in a conical flask[6].

Cool the resulting aniline hydrochloride solution in an ice bath to 0-5 °C.

Separately, prepare a solution of sodium nitrite (4 g) in water (20 mL)[6].

Slowly add the cold sodium nitrite solution to the aniline hydrochloride solution while

maintaining the temperature between 0-5 °C and stirring continuously. This results in the

formation of the phenyldiazonium chloride solution[6][7].
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Step 2: Azo Coupling Reaction

The diazonium salt is a weak electrophile that reacts with an activated aromatic compound, in

this case, 2-naphthol (also known as β-naphthol), to form the azo compound[7].

Prepare a solution of 2-naphthol by dissolving 7.8 g of the compound in 45 mL of a 10%

sodium hydroxide (NaOH) solution[6].

Cool this solution to 5 °C in an ice bath[6].

Slowly add the cold phenyldiazonium chloride solution from Step 1 to the chilled 2-naphthol

solution with continuous stirring[6].

A reddish-orange precipitate of 1-phenylazo-2-naphthol will form[6].

Allow the mixture to stand for 10-15 minutes in the ice bath to ensure complete

precipitation[9].

Filter the resulting solid product, wash it with water, and allow it to air-dry[8][10].

Purification: Recrystallization

The crude product can be purified by recrystallization from a suitable solvent, such as ethanol,

to obtain brick-red crystalline leaflets[1][10].

Metabolic Pathway and Genotoxicity
1-Phenylazo-2-naphthol (Sudan I) is classified as a Category 3 carcinogen by the IARC and is

known to induce malignancies in the liver and urinary bladder of rodents[11]. Its carcinogenicity

is linked to its metabolic activation by cytochrome P450 (CYP) enzymes, particularly CYP1A1,

and peroxidases[11]. The oxidative metabolism of Sudan I leads to the formation of reactive

intermediates that can covalently bind to DNA, forming DNA adducts and leading to

genotoxicity[11].

The primary pathway for this bio-activation involves the CYP1A1-catalyzed formation of a

benzenediazonium cation. This cation is a reactive electrophile that can react with nucleophilic

sites on DNA bases, with the predominant adduct being 8-(phenylazo)guanine[11]. Sudan I is
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also a potent inducer of the CYP1A1 enzyme, which means it can enhance its own metabolic

activation, thereby increasing its carcinogenic potential[11].
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Caption: Metabolic activation and genotoxicity pathway of 1-phenylazo-2-naphthol (Sudan I).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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